3-[2-(3-Hydroxy-propyl)-thiophen-3-yl]-propionitrile

• Molecular Formula: C10H13NOS
• Molecular Weight: 195.28 g/mol
• IUPAC Name: 3-[2-(3-hydroxypropyl)thiophen-3-yl]propanenitrile
• InChI: InChI=1S/C10H13NOS/c11-6-1-3-9-5-8-13-10(9)4-2-7-12/h5,8,12H,1-4,7H2
• InChI Key: MBGQWEVZKFBQPI-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC(=C1CCC#N)CCCO

Description

3-[2-(3-Hydroxy-propyl)-thiophen-3-yl]-propionitrile is a useful research compound. Its molecular formula is C10H13NOS and its molecular weight is 195.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

To a stirred solution of 3-[2-(3-hydroxy-prop-1-ynyl)-thiophen-3-yl]-propionitrile 82 (0.27 g, 1.39 mmol) was dissolved in MeOH (5 mL). To this solution was added Pd/C [10% w/w] (0.15 g, 0.14 mmol). The mixture was then stirred under an atmosphere of hydrogen at room temperature for 4 h then filtered through a Celite pad and concentrated in vacuo. Purification by silica gel column chromatography (eluent: 50% EtOAc in hexane) afforded 83 (0.18 g) as a colorless syrup. 1H NMR (400 MHz, d6-DMSO) δ: 7.27 (d, J=5.0 Hz, 1H), 6.94 (d, J=5.0 Hz, 1H), 4.51 (t, J=5.0 Hz 1H), 3.42 (dd, J=6.0 Hz and 11.5 Hz, 2H), 2.82–2.71 (m, 6H), 1.70 (m, 2H). MS (EI) m/z (M+H+) 196, (M−OH+) 178.